Cas no 175157-15-0 (ethyl 2-oxo-3-(2-oxocyclopentyl)propanoate)

• Product Name: ethyl 2-oxo-3-(2-oxocyclopentyl)propanoate
• CAS No: 175157-15-0
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 906278
• PubChem ID: 53428717
• Update Time: 2025-04-19

ethyl 2-oxo-3-(2-oxocyclopentyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-oxo-3-(2-oxocyclopentyl)propanoate
• AKOS006288322
• DTXSID20699854
• 175157-15-0

• Inchi： 1S/C10H14O4/c1-2-14-10(13)9(12)6-7-4-3-5-8(7)11/h7H,2-6H2,1H3
• InChI Key： HXZVAFGCCSGSSO-UHFFFAOYSA-N
• SMILES： O=C1CCCC1CC(C(=O)OCC)=O

Computed Properties

• Exact Mass: 198.08922
• Monoisotopic Mass: 198.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 60.44